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Compound of Interest

Compound Name: Phenylacetylglycine

Cat. No.: B554715

Essential Safety and Handling Guide for
Phenylacetylglycine

This guide provides crucial safety and logistical information for the handling and disposal of
Phenylacetylglycine, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and
procedural accuracy.

Hazard Identification and Classification
Phenylacetylglycine is classified with the following primary hazard:

e Acute toxicity, oral (Category 4), H302: Harmful if swallowed[1][2]

It is imperative to handle this compound with care to avoid ingestion and minimize exposure.

Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory when handling Phenylacetylglycine to minimize exposure
and ensure personal safety.
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PPE Category Specification Rationale

o Protects against accidental
_ Safety goggles with side- ) .
Eye Protection ) splashes or airborne particles.
shields 0]

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.[1]

Impervious clothing, such as a Protects against contamination

Body Protection )
lab coat of personal clothing.[1]

Recommended, especially
Respiratory Protection Suitable respirator when handling the powder
form, to prevent inhalation.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of
Phenylacetylglycine.

e Preparation and Engineering Controls:
o Ensure adequate ventilation in the handling area.[1]

o Work within a certified chemical fume hood, especially when handling the solid powder, to

minimize inhalation risk.

o Locate and verify the functionality of the nearest safety shower and eye-wash station
before beginning work.[1]

e Handling the Compound:
o Wear all required PPE as specified in the table above.

o When weighing the solid, use a draft shield or conduct the process within a fume hood to
prevent the powder from becoming airborne.

o Avoid eating, drinking, or smoking in the area where Phenylacetylglycine is handled or
stored.[1]
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o Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

e In Case of Exposure or Spill:

[e]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with large amounts of water.
Remove any contaminated clothing and seek medical advice.[1]

o Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult,
provide respiratory support and seek medical help.[1]

o Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[1]

o Spill: For small spills, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, diatomite). Decontaminate the surface by scrubbing with alcohol.
Dispose of the contaminated material in a sealed container as chemical waste.[1]

Disposal Plan

All waste containing Phenylacetylglycine must be treated as chemical waste and disposed of
according to local, state, and federal regulations.

o Waste Collection:

o Collect all solid waste, including contaminated gloves, absorbent materials, and weighing
papers, in a clearly labeled, sealed container.

o Collect any liquid waste containing Phenylacetylglycine in a separate, labeled, sealed
container.

e Disposal:

o Dispose of the sealed waste containers through your institution's hazardous waste
disposal program.[1]
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o Do not dispose of Phenylacetylglycine down the drain or in regular trash.[1]

Physicochemical Data for Phenylacetylglycine

Property

Value

Molecular Formula

C10H11NO3

Molecular Weight 193.20 g/mol [1][2]

CAS Number 500-98-1[1]

Appearance Solid[3]

Melting Point 144°CJ[1]

Boiling Point 476.5°C at 760 mmHg[1]
Solubility Soluble in ethanol, DMSO, and

dimethylformamide[3]

Experimental Workflow
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Caption: Workflow for the safe handling of Phenylacetylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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